Cas no 1173078-03-9 (N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}acetamide)
N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}acetamide
- N-cyclopentyl-2-[1-(2-methoxyphenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-yl]sulfanylacetamide
- AKOS024509999
- VU0644349-1
- 1173078-03-9
- N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide
- CCG-307656
- F5481-2343
- N-cyclopentyl-2-((1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetamide
-
- Inchi: 1S/C20H23N5O2S/c1-13-15-11-21-25(16-9-5-6-10-17(16)27-2)19(15)20(24-23-13)28-12-18(26)22-14-7-3-4-8-14/h5-6,9-11,14H,3-4,7-8,12H2,1-2H3,(H,22,26)
- InChI Key: AOASRFGQFOHTTN-UHFFFAOYSA-N
- SMILES: C(NC1CCCC1)(=O)CSC1=NN=C(C)C2C=NN(C3=CC=CC=C3OC)C1=2
Computed Properties
- Exact Mass: 397.15724617g/mol
- Monoisotopic Mass: 397.15724617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 107Ų
N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5481-2343-2μmol |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-5μmol |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-10μmol |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-20μmol |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-1mg |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-2mg |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-3mg |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-4mg |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-5mg |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5481-2343-10mg |
N-cyclopentyl-2-{[1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}acetamide |
1173078-03-9 | 10mg |
$79.0 | 2023-09-10 |
N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}acetamide Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}acetamide
Comprehensive Analysis of N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}acetamide (CAS 1173078-03-9)
In the realm of pharmaceutical and organic chemistry, N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}acetamide (CAS 1173078-03-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging research trends surrounding this compound, while addressing common queries from researchers and industry professionals.
The compound's intricate name highlights its pyrazolo[3,4-d]pyridazine core, a heterocyclic scaffold increasingly studied for its bioactivity. The presence of a cyclopentyl group and 2-methoxyphenyl substitution pattern contributes to its lipophilicity and potential membrane permeability—a hot topic in drug discovery circles. Recent literature searches reveal growing interest in such sulfanylacetamide derivatives, particularly for their role in modulating protein-protein interactions.
Structural analysis shows the molecule's 1H-pyrazolo[3,4-d]pyridazine system creates a planar aromatic region, while the N-cyclopentyl side chain introduces three-dimensionality—a combination that drug designers are actively exploring to address current challenges in selective kinase inhibition. The 4-methyl substitution appears to influence metabolic stability, a key consideration in modern medicinal chemistry programs.
Synthetic approaches to CAS 1173078-03-9 typically involve sequential functionalization of the pyrazolopyridazine core. Recent patents suggest improved methods for introducing the 7-ylsulfanyl moiety under mild conditions—addressing a common pain point in heterocyclic chemistry. The acetamide linkage provides a versatile handle for further derivatization, making this compound valuable for library synthesis in fragment-based drug discovery.
From a therapeutic perspective, compounds featuring the pyrazolo[3,4-d]pyridazine scaffold are being investigated for various applications, aligning with current trends in targeted therapies. While specific biological data for this exact molecule remains proprietary in many cases, structural analogs show promise in areas that dominate recent PubMed searches—including inflammation modulation and cellular signaling pathways.
The physicochemical properties of N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}acetamide warrant discussion. Its calculated logP suggests moderate lipophilicity, balancing the polar acetamide with aromatic systems—a profile that frequently appears in successful CNS drug candidates. These characteristics answer frequent queries about blood-brain barrier penetration potential in related compounds.
Analytical characterization presents specific challenges due to the compound's 4-methyl-1H-pyrazolo tautomerism. Advanced techniques like 2D NMR and high-resolution mass spectrometry are typically employed, reflecting the sophisticated analytical questions researchers often pose about such heterocycles. The 2-methoxyphenyl group generates distinctive spectroscopic signatures that facilitate structural confirmation.
In material science applications, the sulfanyl bridge in this molecule has attracted attention for metal coordination studies—a trending topic in catalyst design forums. The electron-rich pyrazolo[3,4-d]pyridazine system may participate in π-stacking interactions, relevant to organic semiconductor research that dominates many recent materials science publications.
Stability studies indicate that proper storage of CAS 1173078-03-9 requires protection from light due to the methoxyphenyl chromophore—a practical consideration frequently searched by laboratory technicians. The crystalline form shows favorable handling properties, addressing formulation questions common in pre-clinical development discussions.
Future research directions likely involve exploring the N-cyclopentyl group's role in target engagement, as similar motifs appear in clinical candidates. The scientific community's growing focus on three-dimensionality in lead optimization makes this structural feature particularly noteworthy. Meanwhile, the 1-(2-methoxyphenyl) substitution pattern continues to generate interest in structure-activity relationship studies.
From a commercial perspective, N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}acetamide serves as a valuable building block. Its complexity answers the pharmaceutical industry's increasing demand for sophisticated intermediates that can accelerate drug discovery—a theme prevalent in recent industry conference proceedings.
Environmental fate assessments of such compounds are becoming crucial, responding to regulatory trends. While specific ecotoxicity data for CAS 1173078-03-9 may be limited, its structural features suggest predictable biodegradation pathways—a subject of numerous recent environmental chemistry publications.
In conclusion, N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}acetamide represents an intriguing case study in modern heterocyclic chemistry. Its multifaceted applications and research potential align perfectly with current scientific priorities, from drug discovery to advanced materials—making it a compound worthy of continued investigation and discussion in professional circles.
1173078-03-9 (N-cyclopentyl-2-{1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)